Cas no 16470-42-1 (Naphtho[1,2-d]thiazolium,2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt)

• Product name: Naphtho[1,2-d]thiazolium,2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
• CAS No: 16470-42-1
• MF: C₂₂H₂₀N₂O₃S₂
• MW: 424.535802841187
• CID: 209088
• PubChem ID: 85439

Naphtho[1,2-d]thiazolium,2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]thiazolium,2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
• 2-[2-(phenylamino)vinyl]-1-(3-sulphonatopropyl)naphtho[1,2-d]thiazolium
• 2-(2-(Phenylamino)vinyl)-1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolium
• 3-{2-[2-(phenylamino)ethenyl]naphtho[1,2-d][1,3]thiazol-1-ium-1-yl}propane-1-sulfonate
• Naphtho(1,2-d)thiazolium, 2-(2-(phenylamino)ethenyl)-1-(3-sulfopropyl)-, inner salt
• 2-[2-(Phenylamino)ethenyl]-1-(3-sulfonatopropyl)naphtho[1,2-d]thiazol-1-ium
• 3-[2-(2-anilinoethenyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
• Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
• EINECS 240-523-3
• 16470-42-1

• Inchi： InChI=1S/C22H20N2O3S2/c25-29(26,27)16-6-15-24-21(13-14-23-18-8-2-1-3-9-18)28-20-12-11-17-7-4-5-10-19(17)22(20)24/h1-5,7-14H,6,15-16H2,(H,25,26,27)/p+1
• InChI Key： UMIOJVMUXCGWLB-UHFFFAOYSA-O
• SMILES： C1C=CC(N/C=C/C2SC3C=CC4=CC=CC=C4C=3[N+]=2CCCS(=O)(O)=O)=CC=1

Computed Properties

• Exact Mass: 424.0917
• Monoisotopic Mass: 425.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 107A^2

Experimental Properties

• PSA: 73.11